Cas no 1806743-05-4 (4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806743-05-4
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4836470
• Update Time: 2025-06-12

4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H6BrF3INO2/c9-2-4-1-6(16-8(10,11)12)14-7(13)5(4)3-15/h1,15H,2-3H2
• InChI Key： XIFDDHNCAPVQAS-UHFFFAOYSA-N
• SMILES： IC1C(CO)=C(CBr)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol

Recent Advances in the Study of 4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol (CAS: 1806743-05-4)

The compound 4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol (CAS: 1806743-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a versatile intermediate in the synthesis of novel heterocyclic compounds. The presence of both bromomethyl and iodo substituents on the pyridine ring, along with the trifluoromethoxy group, makes it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to create a diverse library of derivatives with potential biological activity.

In terms of biological activity, preliminary in vitro studies have demonstrated that certain derivatives of 4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol exhibit promising inhibitory effects against various kinase targets. Specifically, these compounds have shown activity against tyrosine kinases involved in cancer cell proliferation and inflammation pathways. The trifluoromethoxy group is believed to enhance the metabolic stability and membrane permeability of these derivatives, making them attractive candidates for further drug development.

One of the most significant breakthroughs in recent research involves the application of this compound in the development of positron emission tomography (PET) tracers. The iodine atom in the molecule provides an excellent handle for radioisotope labeling, allowing researchers to create ¹⁸F-labeled analogs for imaging studies. This application has opened new avenues for studying drug distribution and target engagement in vivo, particularly in neurological disorders where the blood-brain barrier penetration is crucial.

The synthetic methodology for 4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol has also seen improvements in recent years. Novel catalytic systems have been developed to enhance the efficiency of its production, with particular focus on minimizing side reactions and improving overall yield. These advancements have made the compound more accessible for research purposes and have facilitated its use in high-throughput screening campaigns.

From a safety and toxicological perspective, recent studies have begun to characterize the compound's pharmacokinetic properties and potential toxicity profiles. While the data is still preliminary, early results suggest that the compound has a favorable safety window for further development, with particular attention being paid to its metabolic stability and potential reactive metabolites that might form during biotransformation.

Looking forward, researchers are exploring the potential of 4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol as a scaffold for the development of novel antiviral agents. The unique electronic properties imparted by the trifluoromethoxy group may provide advantages in targeting viral proteases or polymerases, although this application remains speculative at present. Additionally, computational studies are being employed to predict the binding modes of derivatives to various biological targets, accelerating the discovery process.

In conclusion, 4-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol represents a promising chemical entity with diverse applications in medicinal chemistry and chemical biology. The recent advances in its synthesis, derivatization, and biological evaluation underscore its potential as a valuable tool in drug discovery. Future research directions will likely focus on expanding its application scope, optimizing its pharmacological properties, and translating these findings into clinically relevant therapeutics.